4-(1,1,2,2,2-Pentafluoroethyl)oxane-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1,1,2,2,2-Pentafluoroethyl)oxane-2,6-dione, also known as trifluoromethyl-2,4-pentanedione (TFMPD), is a fluorinated diketone compound that has gained significant attention in the scientific research community. It is widely used as a chemical probe for studying various biological processes due to its unique chemical properties.
Scientific Research Applications
Thermal Decomposition and Chemical Vapour Deposition Precursors
Laser Pyrolysis Studies of β-Diketonate Precursors : Research into the thermal decomposition of β-diketones, including pentane-2,4-dione and hexafluoropentane-2,4-dione, provides insight into their use as chemical vapor deposition precursors. These compounds undergo decomposition pathways leading to products useful in thin film and nanomaterial fabrication (Russell & Yee, 2005).
Novel Organic Synthesis Methods
Stereoselective Synthesis of Oxa-Bridged Compounds : A strategy involving controlled oxidation and intramolecular displacement has been developed for synthesizing oxa-bridged derivatives from dihaloalkene bridges. This method highlights the versatility of β-diketones in synthesizing complex organic structures with potential applications in materials science and pharmaceuticals (Khan et al., 2005).
Molecular Structure and Spectroscopy
Vibrational Assignment of β-Diketones : Studies on the molecular structure and vibrational frequencies of compounds like 1-chloro-1,1-difluoro-pentane-2,4-dione offer insights into the electronic and structural properties of β-diketones. Such research aids in the understanding of molecular behavior, which is crucial for applications in spectroscopy and chemical analysis (Tayyari et al., 2008).
Atmospheric Chemistry Applications
Carbonyl Reaction Products in Ambient Air : Research on the conversion of gaseous carbonyls to oximes has identified various carbonyls and dicarbonyls formed from the atmospheric reactions of aromatic hydrocarbons. This work is significant for environmental monitoring and understanding atmospheric chemistry (Obermeyer et al., 2009).
Advanced Materials and Photonic Applications
Luminescent Materials for Photonic Applications : A study on novel β-diketone derivatives for europium(III) complexes demonstrates their potential in creating luminescent materials with applications in advanced photonic devices. The research shows how molecular engineering of β-diketones can lead to materials with desirable optical properties (Raj, Biju, & Reddy, 2008).
properties
IUPAC Name |
4-(1,1,2,2,2-pentafluoroethyl)oxane-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F5O3/c8-6(9,7(10,11)12)3-1-4(13)15-5(14)2-3/h3H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBKLQKIRKBDJFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)OC1=O)C(C(F)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.